Cas no 261945-82-8 (Benzene,1,5-dimethyl-2-nitro-4-(trifluoromethyl)-)

• Product Name: Benzene,1,5-dimethyl-2-nitro-4-(trifluoromethyl)-
• CAS No: 261945-82-8
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• MDL: MFCD01631630
• CID: 252636
• PubChem ID: 2774277
• Update Time: 2025-04-19

Benzene,1,5-dimethyl-2-nitro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethyl-2-nitro-4-(trifluoromethyl)benzene
• 2,4-Dimethyl-5-nitrobenzotrifluoride
• Benzene,1,5-dimethyl-2-nitro-4-(trifluoromethyl)-
• 261945-82-8
• FT-0652061
• DTXSID80378971
• 1, 5-dimethyl-2-nitro-4-(trifluoromethyl)benzene
• AC-4139
• MFCD01631630
• HMRYPTHOPWUPOB-UHFFFAOYSA-N
• 2,4-Dimethyl-5-trifluoromethylnitrobenzene
• A21368
• 4-(2-aminophenyl)-4-oxobutanoicacid
• AM61871
• 1,5-Dimethyl-2-nitro-4-trifluoromethyl-benzene
• Benzene, 1,5-dimethyl-2-nitro-4-(trifluoromethyl)-
• AKOS015890084

• MDL： MFCD01631630
• Inchi： 1S/C9H8F3NO2/c1-5-3-6(2)8(13(14)15)4-7(5)9(10,11)12/h3-4H,1-2H3
• InChI Key： HMRYPTHOPWUPOB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C)=CC=1C)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 219.05100
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Melting Point: 35
• PSA: 45.82000
• LogP: 3.75360

Benzene,1,5-dimethyl-2-nitro-4-(trifluoromethyl)- Security Information

• Hazard Statement： Toxic
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes